Cas no 681484-77-5 ((S)-2-((S)-sec-Butyl)piperazine)

(S)-2-((S)-sec-Butyl)piperazine is a chiral piperazine derivative featuring two stereocenters, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. Its well-defined stereochemistry enables precise control over enantioselective reactions, particularly in the development of bioactive compounds. The sec-butyl substituent enhances steric and electronic modulation, which can influence binding affinity and selectivity in drug design. This compound is commonly utilized in the synthesis of chiral ligands, catalysts, and active pharmaceutical ingredients (APIs) requiring high enantiopurity. Its stability under standard conditions and compatibility with various reaction protocols further contribute to its utility in organic and medicinal chemistry research.
(S)-2-((S)-sec-Butyl)piperazine structure
681484-77-5 structure
Product Name:(S)-2-((S)-sec-Butyl)piperazine
CAS No:681484-77-5
MF:C8H18N2
MW:142.241921901703
MDL:MFCD07373054
CID:1030386
PubChem ID:44828691
Update Time:2025-06-07

(S)-2-((S)-sec-Butyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((S)-sec-Butyl)piperazine
    • LogP
    • (2S)-2-[(2S)-butan-2-yl]piperazine
    • (S)-2-((S)-SEC-BUTYL)-PIPERAZINE
    • A836033
    • SCHEMBL14381086
    • AKOS006287492
    • 681484-77-5
    • DTXSID20660842
    • AKOS015841933
    • DB-073973
    • MDL: MFCD07373054
    • Inchi: 1S/C8H18N2/c1-3-7(2)8-6-9-4-5-10-8/h7-10H,3-6H2,1-2H3/t7-,8+/m0/s1
    • InChI Key: ZENDJDOEMBDKCK-JGVFFNPUSA-N
    • SMILES: N1CCNC[C@@H]1[C@@H](C)CC

Computed Properties

  • Exact Mass: 142.14714
  • Monoisotopic Mass: 142.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 93.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06

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